2-cyclopropylpyridine-4-carboxylic acid hydrochloride
Overview
Description
2-Cyclopropylpyridine-4-carboxylic acid hydrochloride (2CPCH) is an organic compound with a unique structure and properties that make it an attractive candidate for a variety of scientific research applications. This compound is an important intermediate in the synthesis of a number of drugs, including anti-inflammatory agents, anticonvulsants, and antidepressants. It is also a key component of several laboratory experiments, such as the synthesis of a range of complex molecules, and the testing of new drug candidates.
Scientific Research Applications
2-cyclopropylpyridine-4-carboxylic acid hydrochloride has been used in a variety of scientific research applications, including the synthesis of complex molecules, drug discovery, and testing of new drug candidates. It has been used to synthesize a number of important drugs, such as anticonvulsants, anti-inflammatory agents, and antidepressants. It has also been used to study the mechanism of action of these drugs, and to test the efficacy of new drug candidates.
Mechanism of Action
2-cyclopropylpyridine-4-carboxylic acid hydrochloride has been shown to interact with a number of receptors in the body, including the serotonin and dopamine receptors. It is thought to act as an agonist of these receptors, meaning that it binds to them and activates them. This activation of these receptors is thought to be responsible for the therapeutic effects of the drugs that are synthesized using 2-cyclopropylpyridine-4-carboxylic acid hydrochloride.
Biochemical and Physiological Effects
2-cyclopropylpyridine-4-carboxylic acid hydrochloride has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which can have a positive effect on mood and behavior. It has also been shown to reduce inflammation, which can have a beneficial effect on a number of conditions, such as arthritis and asthma.
Advantages and Limitations for Lab Experiments
2-cyclopropylpyridine-4-carboxylic acid hydrochloride has a number of advantages for laboratory experiments. It is relatively easy to synthesize, and is readily available. It is also relatively inexpensive, making it an attractive option for researchers. However, there are some limitations to using 2-cyclopropylpyridine-4-carboxylic acid hydrochloride, such as the potential for side effects and toxicity.
Future Directions
There are a number of potential future directions for research involving 2-cyclopropylpyridine-4-carboxylic acid hydrochloride. One potential direction is the development of new drugs that utilize 2-cyclopropylpyridine-4-carboxylic acid hydrochloride as an intermediate. Another potential direction is the study of the biochemical and physiological effects of 2-cyclopropylpyridine-4-carboxylic acid hydrochloride on different cell types, as well as the development of new methods for synthesizing complex molecules using 2-cyclopropylpyridine-4-carboxylic acid hydrochloride. Finally, further research could be conducted into the mechanism of action of 2-cyclopropylpyridine-4-carboxylic acid hydrochloride, and its potential for use in the treatment of various diseases.
Synthesis Methods
2-cyclopropylpyridine-4-carboxylic acid hydrochloride can be synthesized from a number of starting materials, including 2-chloropropionyl chloride, pyridine, and hydrochloric acid. This reaction is conducted in the presence of a strong base, such as sodium hydroxide, to drive the reaction forward. The reaction proceeds in two steps. First, the 2-chloropropionyl chloride reacts with the pyridine to form 2-cyclopropylpyridine, which is then reacted with hydrochloric acid to form 2-cyclopropylpyridine-4-carboxylic acid hydrochloride. This reaction is typically performed in a solvent such as dichloromethane or tetrahydrofuran.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-cyclopropylpyridine-4-carboxylic acid hydrochloride involves the reaction of cyclopropylmethylamine with 4-cyanopyridine followed by hydrolysis and acidification to obtain the final product.", "Starting Materials": [ "Cyclopropylmethylamine", "4-cyanopyridine", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve 4-cyanopyridine (1.0 g) in ethanol (10 mL) and add cyclopropylmethylamine (1.2 g) to the solution. Stir the mixture at room temperature for 24 hours.", "Step 2: Add sodium hydroxide solution (10%) to the reaction mixture until the pH reaches 9-10. Extract the product with ethyl acetate (3 x 10 mL).", "Step 3: Combine the organic layers and dry over anhydrous sodium sulfate. Concentrate the solution under reduced pressure to obtain the crude product.", "Step 4: Dissolve the crude product in water (10 mL) and add hydrochloric acid (1 M) dropwise until the pH reaches 2-3. Collect the precipitate by filtration and wash with water.", "Step 5: Dry the product under vacuum to obtain 2-cyclopropylpyridine-4-carboxylic acid hydrochloride as a white solid (yield: 70-80%)." ] } | |
CAS RN |
2375271-37-5 |
Product Name |
2-cyclopropylpyridine-4-carboxylic acid hydrochloride |
Molecular Formula |
C9H10ClNO2 |
Molecular Weight |
199.6 |
Purity |
95 |
Origin of Product |
United States |
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